(2-(Azepan-1-yl)phenyl)methanamine

• IUPAC Name: [2-(azepan-1-yl)phenyl]methanamine
• InChI: InChI=1S/C13H20N2/c14-11-12-7-3-4-8-13(12)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-11,14H2
• InChI Key: FIKLVRRQXAJPTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=CC=CC=C2CN
• Molecular Formula: C13H20N2
• DSSTOX Substance ID: DTXSID80442409
• Molecular Weight: 204.31 g/mol
• CAS No.: 72752-55-7

Description

“(2-(Azepan-1-yl)phenyl)methanamine” is a chemical compound with the CAS Number 75545-79-8. It has a molecular weight of 218.34. The compound is stored at room temperature and is in liquid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H22N2/c15-11-13-7-3-4-8-14(13)12-16-9-5-1-2-6-10-16/h3-4,7-8H,1-2,5-6,9-12,15H2. This code represents the molecular structure of the compound.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 218.34.

Scientific Research Applications

Synthesis and Catalytic Applications

• (2-(Azepan-1-yl)phenyl)methanamine and its derivatives have been studied in the synthesis of various chemical compounds. For instance, 1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives underwent C–H bond activation to form unsymmetrical NCN′ pincer palladacycles. These have been characterized and shown to have good catalytic activity and selectivity in certain reactions (Roffe et al., 2016).

Application in Organic Chemistry

• In organic chemistry, derivatives of this compound have been synthesized for various purposes. For example, N,N-Dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine was synthesized via 1,3-dipolar cycloaddition reaction, a process significant for the creation of various organic compounds (Younas, Abdelilah & Anouar, 2014).

Antimicrobial Activity

• Some derivatives of this compound have been synthesized and evaluated for antimicrobial activity. For example, 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine compounds were synthesized and shown to exhibit variable degrees of antibacterial and antifungal activities (Visagaperumal et al., 2010).

Applications in Medicinal Chemistry

• In the field of medicinal chemistry, derivatives of this compound have been investigated for their potential therapeutic applications. For instance, novel azepane derivatives have been prepared and evaluated for inhibiting protein kinase B, an important target in drug development (Breitenlechner et al., 2004).

Photocytotoxicity and Imaging Applications

• Certain iron(III) complexes involving derivatives of this compound have shown photocytotoxic properties and potential for use in cellular imaging. These complexes demonstrate significant cytotoxicity in red light and have been tested for their ability to generate reactive oxygen species and interact with DNA (Basu et al., 2014).

Safety and Hazards

The compound has been classified with the signal word “Danger” and has hazard statements H314 and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes. It’s recommended to use personal protective equipment and ensure adequate ventilation when handling the compound.